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Compound of Interest

Compound Name: H-D-Met-OMe.HCI

Cat. No.: B555541

For researchers, scientists, and professionals in drug development, the selection and proper
handling of chemical reagents are paramount to the success and reproducibility of their work.
This in-depth technical guide provides comprehensive information on the procurement and
laboratory use of H-D-Met-OMe.HCI (D-Methionine methyl ester hydrochloride), a key building
block in synthetic chemistry.

Sourcing and Procurement of H-D-Met-OMe.HCI

The acquisition of high-purity H-D-Met-OMe.HCI is the first critical step for its use in laboratory
settings. A variety of chemical suppliers offer this compound, each with specific grades and
purity levels. Researchers should carefully consider these factors to ensure the quality and
consistency of their experimental results.

For research and development purposes, it is imperative to source from reputable suppliers
who provide comprehensive analytical documentation, such as a Certificate of Analysis (CoA)
and a Safety Data Sheet (SDS).

Key Supplier Information

A summary of prominent suppliers for H-D-Met-OMe.HCI is provided below, with a focus on

data relevant to a research audience.
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Catalog . . Technical
. Purity Available .
Supplier Number . . Documentatio
Specification Quantities

(Example) n
MedchemExpres > 95.0% (by Certificate of

HY-W014917 10 g and larger )
s NMR)[1] Analysis, SDS[1]
Santa Cruz -~ ] SDS, Certificate

) sC-269935 Not specified Inquire )
Biotechnology of Analysis[2]
MSDS, SDS,
. 50,259, and .
Aapptec AHM206 Lot-specific bulk(3] Certificate of
u
Analysis[3]
Thermo Fisher Certificate of
S A14958 98% 100 g[4] _
Scientific Analysis, SDS
Kilo ) )
) Inquire 1 kg to 25 kg[5] Inquire

Biotechnology

Note: Purity and availability are subject to change and may vary by lot. Researchers should
always consult the supplier's most recent documentation.

Experimental Protocols

H-D-Met-OMe.HCI is primarily utilized as a synthetic intermediate, most notably in the field of
peptide synthesis.[1] As the methyl ester of D-methionine, it serves as a protected form of the
amino acid, ready for coupling reactions.

General Protocol for Peptide Coupling using H-D-Met-
OMe.HCI

This protocol outlines a general procedure for the coupling of an N-protected amino acid to H-
D-Met-OMe.HCI in a solution-phase peptide synthesis.

Materials:

e H-D-Met-OMe.HCI
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e N-protected amino acid (e.g., Boc-L-Ala-OH)

e Coupling agent (e.g., HATU, HBTU)

o Base (e.g., Diisopropylethylamine - DIPEA)

e Anhydrous solvent (e.g., Dimethylformamide - DMF)
 Stir plate and magnetic stir bar

» Round-bottom flask

» Nitrogen or Argon line for inert atmosphere
Procedure:

 Dissolution: In a clean, dry round-bottom flask under an inert atmosphere, dissolve the N-
protected amino acid and the coupling agent in anhydrous DMF.

 Activation: Stir the solution at room temperature for 10-15 minutes to allow for the activation
of the carboxylic acid group of the N-protected amino acid.

¢ Addition of H-D-Met-OMe.HCI: Add H-D-Met-OMe.HCI to the reaction mixture.

e Neutralization: Add the base (e.g., DIPEA) to the reaction mixture to neutralize the
hydrochloride salt of H-D-Met-OMe.HCI and to facilitate the coupling reaction.

» Reaction: Allow the reaction to proceed at room temperature with continuous stirring. The
reaction progress can be monitored by thin-layer chromatography (TLC).

e Work-up and Purification: Once the reaction is complete, the crude product is typically
purified using standard laboratory techniques such as extraction and column
chromatography.

Safety, Handling, and Storage

Proper handling and storage of H-D-Met-OMe.HCI are crucial for laboratory safety and to
maintain the integrity of the compound.
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Safety Precautions:

Always handle H-D-Met-OMe.HCI in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of dust and direct contact with skin and eyes. In case of contact, rinse the
affected area thoroughly with water.

o Consult the Safety Data Sheet (SDS) provided by the supplier for detailed hazard
information and emergency procedures.

Handling:

» Use clean, dry spatulas and glassware to handle the compound.

e Avoid creating dust when weighing or transferring the solid.

Storage:

» Store H-D-Met-OMe.HCI in a tightly sealed container in a cool, dry place.

o Recommended storage temperature is typically -20°C for long-term stability.[1]
e Protect from moisture and light.

Visualizing Workflows and Logical Relationships

To aid in the practical application of this information, the following diagrams, created using the
DOT language, illustrate key processes.
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Supplier Selection Workflow for H-D-Met-OMe.HCI
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Caption: Supplier selection workflow for H-D-Met-OMe.HCI.
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General Workflow for Peptide Synthesis using H-D-Met-OMe.HCI
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Caption: General workflow for peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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